Cas no 5150-64-1 (Estra-1,3,5(10)-triene-3,16,17-triol,3-(hydrogen sulfate), sodium salt (1:1), (16a,17b)-)

Estra-1,3,5(10)-triene-3,16,17-triol,3-(hydrogen sulfate), sodium salt (1:1), (16α,17β)- is a steroidal sulfate derivative with a well-defined molecular structure. Its key advantages include high purity and stability, making it suitable for research applications in endocrinology and steroid metabolism studies. The compound's sulfated moiety enhances its solubility in aqueous solutions, facilitating experimental handling. Its stereospecific configuration (16α,17β) ensures precise biological interactions, which is critical for investigating estrogen-related pathways. This sodium salt form offers improved shelf life and compatibility with biochemical assays. Researchers value its utility as a reference standard or intermediate in the synthesis of more complex steroid derivatives.

Estra-1,3,5(10)-triene-3,16,17-triol,3-(hydrogen sulfate), sodium salt (1:1), (16a,17b)- structure

5150-64-1 structure

Product Name:Estra-1,3,5(10)-triene-3,16,17-triol,3-(hydrogen sulfate), sodium salt (1:1), (16a,17b)-

CAS No:5150-64-1

MF:C₁₈H₂₄O₆S

MW:368.444564819336

CID:376823

PubChem ID:429045

Update Time:2025-10-14

Estra-1,3,5(10)-triene-3,16,17-triol,3-(hydrogen sulfate), sodium salt (1:1), (16a,17b)- Chemical and Physical Properties

Names and Identifiers

- Estra-1,3,5(10)-triene-3,16,17-triol,3-(hydrogen sulfate), sodium salt (1:1), (16a,17b)-
- 1,3,5(10)-ESTRATRIEN-3,16A,17B-TRIOL 3-TRIOL 3-SULFATE SODIUM
- Estriol 3-O-Sulfate Sodium Salt
- Estriol 3-sulfate sodium salt
- 1,3,5[10]-ESTRATRIENE-3,16ALPHA,17BETA-TRIOL 3-SULFATE SODIUM SALT
- 5150-64-1
- NSC246095
- (16,17-dihydroxy-13-methyl-6,7,8,9,11,12,14,15,16,17-decahydrocyclopenta[a]phenanthren-3-yl) hydrogen sulfate
- UNII-NL7KCD6LFU
- NL7KCD6LFU
- Estriol sodium 3-sulfate
- NSC 246095
- 16,17-Dihydroxyestra-1,3,5(10)-trien-3-yl hydrogen sulfate
- NS00004489
- Inchi： 1S/C18H24O6S/c1-18-7-6-13-12-5-3-11(24-25(21,22)23)8-10(12)2-4-14(13)15(18)9-16(19)17(18)20/h3,5,8,13-17,19-20H,2,4,6-7,9H2,1H3,(H,21,22,23)
- InChI Key： ZORQMBLUMWNJEQ-UHFFFAOYSA-N
- SMILES： S(=O)(=O)(O)OC1C=CC2=C(C=1)CCC1C2CCC2(C)C(C(CC21)O)O

Computed Properties

Exact Mass: 390.11100
Monoisotopic Mass: 368.12935965g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 3
Hydrogen Bond Acceptor Count: 6
Heavy Atom Count: 25
Rotatable Bond Count: 2
Complexity: 616
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 6
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.9
Topological Polar Surface Area: 112Å²

Experimental Properties

PSA: 115.27000
LogP: 2.79420

Estra-1,3,5(10)-triene-3,16,17-triol,3-(hydrogen sulfate), sodium salt (1:1), (16a,17b)- Security Information

WGK Germany：3
Hazard Category Code： 40
Safety Instruction： S22; S36
Hazardous Material Identification：
Risk Phrases：R40

Estra-1,3,5(10)-triene-3,16,17-triol,3-(hydrogen sulfate), sodium salt (1:1), (16a,17b)- Pricemore >>

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